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  4. (Z)-6-[8-(2-Carboxyethyl)-4,13-dimethyl-7-prop-1-en-2-yl-14-tetracyclo[7.5.0.01,13.04,8]tetradecanyl]-2-methylhept-2-enoic acid
(Z)-6-[8-(2-Carboxyethyl)-4,13-dimethyl-7-prop-1-en-2-yl-14-tetracyclo[7.5.0.01,13.04,8]tetradecanyl]-2-methylhept-2-enoic acid (Z)-6-[8-(2-Carboxyethyl)-4,13-dimethyl-7-prop-1-en-2-yl-14-tetracyclo[7.5.0.01,13.04,8]tetradecanyl]-2-methylhept-2-enoic acid
Brand Name: Vulcanchem
CAS No.: 39111-07-4
VCID: VC0191970
InChI: InChI=1S/C30H46O4/c1-19(2)22-12-15-27(5)17-18-30-23(29(22,27)16-13-24(31)32)11-8-14-28(30,6)25(30)20(3)9-7-10-21(4)26(33)34/h10,20,22-23,25H,1,7-9,11-18H2,2-6H3,(H,31,32)(H,33,34)/b21-10-
SMILES: CC(CCC=C(C)C(=O)O)C1C2(C13CCC4(CCC(C4(C3CCC2)CCC(=O)O)C(=C)C)C)C
Molecular Formula: C30H46O4
Molecular Weight: 470.7 g/mol

(Z)-6-[8-(2-Carboxyethyl)-4,13-dimethyl-7-prop-1-en-2-yl-14-tetracyclo[7.5.0.01,13.04,8]tetradecanyl]-2-methylhept-2-enoic acid

CAS No.: 39111-07-4

Natural Products

VCID: VC0191970

Molecular Formula: C30H46O4

Molecular Weight: 470.7 g/mol

(Z)-6-[8-(2-Carboxyethyl)-4,13-dimethyl-7-prop-1-en-2-yl-14-tetracyclo[7.5.0.01,13.04,8]tetradecanyl]-2-methylhept-2-enoic acid - 39111-07-4

CAS No. 39111-07-4
Product Name (Z)-6-[8-(2-Carboxyethyl)-4,13-dimethyl-7-prop-1-en-2-yl-14-tetracyclo[7.5.0.01,13.04,8]tetradecanyl]-2-methylhept-2-enoic acid
Molecular Formula C30H46O4
Molecular Weight 470.7 g/mol
IUPAC Name (Z)-6-[8-(2-carboxyethyl)-4,13-dimethyl-7-prop-1-en-2-yl-14-tetracyclo[7.5.0.01,13.04,8]tetradecanyl]-2-methylhept-2-enoic acid
Standard InChI InChI=1S/C30H46O4/c1-19(2)22-12-15-27(5)17-18-30-23(29(22,27)16-13-24(31)32)11-8-14-28(30,6)25(30)20(3)9-7-10-21(4)26(33)34/h10,20,22-23,25H,1,7-9,11-18H2,2-6H3,(H,31,32)(H,33,34)/b21-10-
Standard InChIKey YITJRPBGPLTGRG-FBHDLOMBSA-N
Isomeric SMILES CC(CC/C=C(/C)\C(=O)O)C1C2(C13CCC4(CCC(C4(C3CCC2)CCC(=O)O)C(=C)C)C)C
SMILES CC(CCC=C(C)C(=O)O)C1C2(C13CCC4(CCC(C4(C3CCC2)CCC(=O)O)C(=C)C)C)C
Canonical SMILES CC(CCC=C(C)C(=O)O)C1C2(C13CCC4(CCC(C4(C3CCC2)CCC(=O)O)C(=C)C)C)C
PubChem Compound 6442622
Last Modified Nov 11 2021
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